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Introduction

Amdinocillin (also known as mecillinam) is a -lactam antibiotic with a uniqgue mechanism of
action, primarily targeting Penicillin-Binding Protein 2 (PBP2) in Gram-negative bacteria.[1] This
specific binding inhibits bacterial cell wall synthesis, leading to the formation of spherical cells
and eventual lysis.[1] Amdinocillin is particularly effective against members of the
Enterobacteriaceae family, such as Escherichia coli, and is commonly used in the treatment of
urinary tract infections.[2]

Time-kill curve analysis is a dynamic method used to assess the bactericidal or bacteriostatic
activity of an antimicrobial agent over time.[3] This application note provides a detailed protocol
for performing a time-kill curve analysis for amdinocillin, enabling researchers to evaluate its
efficacy against susceptible bacterial strains.

Mechanism of Action

Amdinocillin exerts its bactericidal effect by specifically binding to and inactivating Penicillin-
Binding Protein 2 (PBP2), an essential enzyme involved in the elongation of the peptidoglycan
layer of the bacterial cell wall.[1][4] This targeted inhibition disrupts the normal process of cell
wall maintenance and synthesis, resulting in the formation of osmotically unstable spherical
cells that ultimately lyse.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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